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Compound of Interest

Compound Name: 5-Pyrrolidinoamylamine
CAS No.: 71302-71-1
Cat. No.: B1365519

Get Quote
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5-Pyrrolidinoamylamine, systematically named 5-(pyrrolidin-1-yl)pentan-1-amine, is a diamine
featuring a saturated five-membered pyrrolidine ring linked via its nitrogen to a five-carbon alkyl
chain, which is terminated by a primary amine. This unique structure, possessing both a tertiary
and a primary amine, makes it a valuable and versatile scaffold in synthetic and medicinal
chemistry.

Table 1: Chemical Identifiers for 5-Pyrrolidinoamylamine
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| MDL Number | MFCD00192590 |[1] |

Table 2: Physicochemical Properties of 5-Pyrrolidinoamylamine
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| Appearance | Colorless to pale yellow liquid [[3] (inferred from pyrrolidine) |

Figure 1: 2D Structure of 5-(pyrrolidin-1-yl)pentan-1-amine.

Synthesis and Manufacturing

While numerous custom synthesis routes exist, a common and logical approach for preparing
5-Pyrrolidinoamylamine involves the nucleophilic substitution of a haloalkylamine derivative
with pyrrolidine. The primary amine of the alkyl chain must be protected to prevent self-
alkylation and ensure regioselective formation of the desired product. Phthalimide is a common
and effective protecting group for this purpose.

The causality for this experimental design is rooted in its efficiency and control. Using a
protected amine directs the alkylation exclusively to the secondary amine of the pyrrolidine ring.
The subsequent deprotection step is typically high-yielding and robust, making the overall

process scalable.
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Figure 2: Proposed synthetic workflow for 5-Pyrrolidinoamylamine.

Representative Synthetic Protocol

Step 1: N-Alkylation of Pyrrolidine

To a stirred solution of N-(5-bromopentyl)phthalimide (1.0 eq) in acetonitrile (ACN, 10 mL/qg),
add anhydrous potassium carbonate (K2COs, 2.5 eq).

» Add pyrrolidine (1.2 eq) dropwise to the suspension at room temperature.

o Heat the reaction mixture to reflux (approx. 82°C) and maintain for 12-18 hours, monitoring
by TLC or LC-MS for the disappearance of the starting material.

o After completion, cool the mixture to room temperature and filter to remove inorganic salts.

o Concentrate the filtrate under reduced pressure to yield the crude N-(5-(pyrrolidin-1-
ylpentyl)phthalimide intermediate, which can be used directly in the next step or purified by
column chromatography.

Step 2: Hydrazinolysis for Deprotection
o Dissolve the crude intermediate from Step 1 in ethanol (EtOH, 15 mL/g).

e Add hydrazine monohydrate (N2H4-H20, 5.0 eq) to the solution.
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o Heat the mixture to reflux (approx. 78°C) for 4-6 hours. A dense white precipitate
(phthalhydrazide) will form.

e Cool the reaction to room temperature and acidify with concentrated HCI to pH ~1-2.
« Filter off the phthalhydrazide precipitate and wash with cold ethanol.
o Concentrate the filtrate under reduced pressure.

» Basify the residue with aqueous NaOH (e.g., 2M) to pH >12 and extract the product with
dichloromethane (DCM) or diethyl ether (3x volumes).

e Dry the combined organic layers over anhydrous sodium sulfate (Na2SOa), filter, and
concentrate under reduced pressure to yield the crude 5-Pyrrolidinoamylamine.

 Purify the final product by vacuum distillation to obtain a clear, colorless to pale yellow liquid.

Applications in Drug Discovery and Medicinal
Chemistry

The pyrrolidine ring is considered a "privileged scaffold” in medicinal chemistry.[4] Its non-
planar, three-dimensional structure allows for a more effective exploration of the chemical
space around a biological target compared to flat aromatic rings.[4] Pyrrolidine derivatives are
found in numerous FDA-approved drugs, highlighting their importance.[4]

5-Pyrrolidinoamylamine leverages this privileged structure and adds significant value as a
bifunctional building block. The presence of two distinct amine nucleophiles—a tertiary amine
within the ring and a primary amine at the terminus of the flexible alkyl chain—allows for
sequential, orthogonal chemical modifications.

Key utilities include:

o Linker/Spacer: The five-carbon chain can act as an optimal spacer to connect a
pharmacophore (attached to the primary amine) to another moiety or a solid support.

o Scaffold for Library Synthesis: The primary amine is readily derivatized via reactions like
amide coupling, reductive amination, or sulfonylation. This allows for the rapid generation of
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a diverse library of compounds from a common core, a key strategy in modern drug
discovery.[5][6]

e Modulation of Physicochemical Properties: The pyrrolidine moiety can improve the solubility
and pharmacokinetic profile of a parent molecule.
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Figure 3: Role of 5-Pyrrolidinoamylamine in a drug discovery workflow.

Experimental Protocol: Utilization in Amide Bond
Formation

This protocol describes a standard, self-validating method for coupling 5-
Pyrrolidinoamylamine with a generic carboxylic acid, a cornerstone reaction in
pharmaceutical research.

Objective: To synthesize an N-(5-(pyrrolidin-1-yl)pentyl)amide derivative.
Materials:
e 5-Pyrrolidinoamylamine

o Carboxylic acid of interest (R-COOH)
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e 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC)

e Hydroxybenzotriazole (HOBL)

e N,N-Diisopropylethylamine (DIPEA)

e Anhydrous Dichloromethane (DCM) or Dimethylformamide (DMF)
o Saturated aqueous sodium bicarbonate (NaHCOs) solution

e Brine (saturated aqueous NacCl)

e Anhydrous magnesium sulfate (MgSOa)

Procedure:

e In a clean, dry round-bottom flask, dissolve the carboxylic acid (1.0 eq), EDC (1.2 eq), and
HOBLt (1.2 eq) in anhydrous DCM (20 mL/mmol of acid).

« Stir the solution at room temperature for 20 minutes to activate the carboxylic acid.

e In a separate flask, dissolve 5-Pyrrolidinoamylamine (1.1 eq) and DIPEA (1.5 eq) in a small
amount of anhydrous DCM.

e Add the amine solution dropwise to the activated carboxylic acid mixture.

 Allow the reaction to stir at room temperature for 8-16 hours. Monitor progress via TLC or
LC-MS.

e Workup: Upon completion, dilute the reaction mixture with DCM.

o Wash the organic layer sequentially with saturated NaHCOs solution (2x), water (1x), and
brine (1x).

e Dry the organic layer over anhydrous MgSOu4, filter, and concentrate under reduced
pressure.
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« Purification: Purify the resulting crude amide product using flash column chromatography on
silica gel, typically with a gradient of methanol in dichloromethane, to yield the pure product.

Safety, Handling, and Storage

Disclaimer: No specific safety data sheet (SDS) is widely available for 5-
Pyrrolidinoamylamine. The following information is extrapolated from the parent compound,
pyrrolidine, and similar aliphatic amines. This compound should be handled only by trained
professionals with extreme caution.[7][8]

Hazard Identification:

Flammability: Flammable liquid and vapor.[7] Keep away from heat, sparks, and open
flames.[7]

Toxicity: Harmful if swallowed or inhaled.[7][8]

Corrosivity: Causes severe skin burns and eye damage.[7]

Environmental: Harmful to aquatic life.[9]

Table 3: Recommended Personal Protective Equipment (PPE) and Handling
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| Handling | Avoid contact with skin, eyes, and clothing. Do not breathe vapors. Use non-
sparking tools and take measures to prevent static discharge.[7] |
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First Aid Measures:

 Inhalation: Move victim to fresh air immediately. If not breathing, give artificial respiration.
Seek immediate medical attention.[7]

o Skin Contact: Immediately remove all contaminated clothing. Rinse skin with copious
amounts of water for at least 15 minutes. Seek immediate medical attention.[7]

o Eye Contact: Immediately rinse eyes with plenty of water for at least 15 minutes, holding
eyelids open. Remove contact lenses if present and easy to do. Seek immediate medical
attention.[10]

 Ingestion: Do NOT induce vomiting.[7] Rinse mouth with water. If conscious, give two
glasses of water to drink. Seek immediate medical attention.

Storage:
o Store in a tightly closed container in a dry, cool, and well-ventilated place.[7]
o Keep away from heat, sparks, and flame.[7]

e Store in a flammables-designated area.[7]

Conclusion

5-Pyrrolidinoamylamine (CAS: 71302-71-1) is a highly functionalized chemical entity with
significant potential for researchers, particularly in the fields of medicinal chemistry and
materials science. Its bifunctional nature, combining the privileged pyrrolidine scaffold with a
reactive primary amine on a flexible linker, makes it an ideal starting point for the synthesis of
diverse chemical libraries. While it must be handled with significant care due to its presumed
corrosive and toxic properties, its utility as a versatile building block for creating novel
molecules with tailored properties is clear. This guide provides the foundational knowledge
required for its safe handling, synthesis, and strategic application in research and development.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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